Cas no 31968-33-9 (1-(3-Aminothiophen-2-yl)ethanone)

• Product Name: 1-(3-Aminothiophen-2-yl)ethanone
• CAS No: 31968-33-9
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD00052585
• CID: 88944
• PubChem ID: 329767000
• Update Time: 2025-10-24

1-(3-Aminothiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminothiophen-2-yl)ethanone
• 2-Acetyl-3-aminothiophene
• 1-(3-aminothien-2-yl)ethanone
• 1-(3-amino-thiophen-2-yl)-ethanone
• 2-acetylthiophene-3-amine
• Acetyl-2-amino-3-thiophen
• 2-Acetyl-3-aminothiophene, AldrichCPR
• SCHEMBL1353374
• AS-61165
• 2-Acetyl-3-aminothiophene, 97%
• AMY15081
• MFCD00052585
• AKOS006227971
• MMLSKDGCLMDHAJ-UHFFFAOYSA-N
• FT-0610949
• AB02201
• A821078
• 31968-33-9
• 1-(3-AMINOTHIOPHEN-2-YL)ETHAN-1-ONE
• DTXSID60370630
• Ethanone, 1-(3-amino-2-thienyl)-
• 5-acetyl-4-aminothiophene
• AI-942/25034257
• DB-048134

• MDL： MFCD00052585
• Inchi： 1S/C6H7NOS/c1-4(8)6-5(7)2-3-9-6/h2-3H,7H2,1H3
• InChI Key： MMLSKDGCLMDHAJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(C)=O)N
• BRN： 1635973

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3A^2

Experimental Properties

• Color/Form: Cream or light brown powder
• Density: 1.252
• Melting Point: 87-93 °C
• Boiling Point: 120-125°C 0,8mm
• Flash Point: 120-125°C/0.8mm
• Refractive Index: 1.606
• Water Partition Coefficient: Insoluble in water.
• PSA: 71.33000
• LogP: 2.11410
• Solubility: Insoluble in water

1-(3-Aminothiophen-2-yl)ethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Risk Phrases：R20/21/22

Additional information on 1-(3-Aminothiophen-2-yl)ethanone

1-(3-Aminothiophen-2-yl)ethanone: A Comprehensive Overview

1-(3-Aminothiophen-2-yl)ethanone, also known by its CAS number CAS 31968-33-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a thiophene ring and an amine group, has garnered attention due to its potential in drug discovery, material science, and synthetic chemistry. Recent studies have highlighted its role in modulating biological pathways and its utility as a building block for advanced materials.

The synthesis of 1-(3-Aminothiophen-2-yl)ethanone involves a multi-step process that typically begins with the preparation of the thiophene derivative. Researchers have explored various methods, including oxidative coupling and cyclization reactions, to optimize the synthesis pathway. The compound's stability and reactivity make it an ideal candidate for further functionalization, enabling the creation of derivatives with enhanced biological or chemical properties.

In the realm of pharmacology, 1-(3-Aminothiophen-2-yl)ethanone has shown promise as a lead compound for developing therapeutics targeting neurodegenerative diseases. Recent studies have demonstrated its ability to inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. This finding underscores the potential of this compound in drug development, particularly in the context of small molecule therapeutics.

Beyond pharmacology, the compound has found applications in material science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the development of sensors and electronic devices. The integration of 1-(3-Aminothiophen-2-yl)ethanone into SAMs enhances surface functionality, making it suitable for applications in biosensing and nanotechnology.

The environmental impact of CAS 31968-33-9 has also been a topic of recent research. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that its environmental footprint is manageable when used responsibly. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 1-(3-Aminothiophen-2-yl)ethanone, with its unique chemical properties and diverse applications, remains a focal point for scientific research. Its role as a building block in synthetic chemistry, coupled with its potential in drug discovery and material science, positions it as a valuable compound for future innovations. As research continues to uncover new facets of this compound, its significance in both academic and industrial settings is expected to grow.